SR-17018
SR-17018
SR17018 is an mu-opioid-receptor (MOR) agonist with an EC50 of 97 nM.
Brand Name:
Vulcanchem
CAS No.:
2134602-45-0
VCID:
VC0543788
InChI:
InChI=1S/C19H18Cl3N3O/c20-13-3-1-12(2-4-13)11-24-7-5-14(6-8-24)25-18-10-16(22)15(21)9-17(18)23-19(25)26/h1-4,9-10,14H,5-8,11H2,(H,23,26)
SMILES:
C1CN(CCC1N2C3=CC(=C(C=C3NC2=O)Cl)Cl)CC4=CC=C(C=C4)Cl
Molecular Formula:
C19H18Cl3N3O
Molecular Weight:
410.723
SR-17018
CAS No.: 2134602-45-0
Inhibitors
VCID: VC0543788
Molecular Formula: C19H18Cl3N3O
Molecular Weight: 410.723
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2134602-45-0 |
|---|---|
| Product Name | SR-17018 |
| Molecular Formula | C19H18Cl3N3O |
| Molecular Weight | 410.723 |
| IUPAC Name | 5,6-dichloro-3-[1-[(4-chlorophenyl)methyl]piperidin-4-yl]-1H-benzimidazol-2-one |
| Standard InChI | InChI=1S/C19H18Cl3N3O/c20-13-3-1-12(2-4-13)11-24-7-5-14(6-8-24)25-18-10-16(22)15(21)9-17(18)23-19(25)26/h1-4,9-10,14H,5-8,11H2,(H,23,26) |
| Standard InChIKey | LAGUDYUGRSQDKS-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1N2C3=CC(=C(C=C3NC2=O)Cl)Cl)CC4=CC=C(C=C4)Cl |
| Appearance | Solid powder |
| Description | SR17018 is an mu-opioid-receptor (MOR) agonist with an EC50 of 97 nM. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | SR17018; SR-17018; SR 17018; |
| Reference | Schmid CL, et al. Bias Factor and Therapeutic Window Correlate to Predict Safer Opioid Analgesics. Cell. 2017 Nov 16;171(5):1165-1175.e13. |
| PubChem Compound | 130431397 |
| Last Modified | Nov 11 2021 |
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